![molecular formula C15H10BrFN2OS B2663818 N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide CAS No. 899731-94-3](/img/structure/B2663818.png)
N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as BBTA, is a chemical compound that has been studied for its potential use in scientific research. BBTA is a heterocyclic compound that contains a benzothiazole ring and a fluoro-phenyl group. This compound has been synthesized using various methods and has been tested for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Anticancer Applications
Several studies focus on the synthesis and evaluation of benzothiazole derivatives for their anticancer activity. For instance, benzothiazole derivatives have been synthesized and tested for their potential antitumor activity against a variety of human tumor cell lines. Compounds with a benzothiazole structure have shown considerable anticancer activity against some cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Yurttaş, Tay, & Demirayak, 2015). Additionally, other research has synthesized benzothiazole acylhydrazone derivatives, which were evaluated for their anticancer activity across various cancer cell lines, showing significant activity, particularly against breast cancer (Osmaniye et al., 2018).
Antimicrobial Applications
Research into benzothiazole derivatives has also extended into antimicrobial activities. Synthesis and evaluation of such derivatives have demonstrated good to moderate activity against selected bacterial and fungal strains, supporting their potential use as antimicrobial agents. For example, substituted N-(benzo[d]thiazol-2-yl)-2-chloroacetamide derivatives have been synthesized and evaluated for their antimicrobial activity, showing promise against various microbial strains (Anuse et al., 2019).
Synthesis and Properties
Studies have been conducted on the synthesis methodologies and properties of benzothiazole derivatives, providing insights into their chemical behaviors and potential applications. For instance, research on the synthesis of benzothiazole acylhydrazones explores their potential as anticancer agents, evaluating their cytotoxic activity against different cancer cell lines and analyzing their structural and spectral features through DFT calculations (Abu-Melha, 2021).
properties
IUPAC Name |
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrFN2OS/c16-11-2-1-3-12-14(11)19-15(21-12)18-13(20)8-9-4-6-10(17)7-5-9/h1-7H,8H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYOLAVLHHUTSMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)N=C(S2)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.